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Compound of Interest
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Cat. No.: B1196655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling and necessary

precautions for the radionuclide Krypton-79 (Kr-79). The information herein is intended to

equip researchers, scientists, and professionals in drug development with the knowledge to

manage Kr-79 responsibly within a laboratory setting, ensuring personnel safety and regulatory

compliance.

Introduction to Krypton-79
Krypton-79 is a radioactive isotope of the noble gas Krypton. As a gas, it presents unique

challenges for handling and containment to prevent inhalation and environmental release.

Understanding its radiological characteristics is paramount to establishing safe laboratory

practices.

Radiological and Physical Properties
A thorough understanding of the physical and radiological properties of Krypton-79 is

fundamental to developing and implementing effective safety protocols.

Physical Properties
While Krypton-79 is an unstable isotope, its fundamental physical characteristics are

comparable to stable krypton. It is a colorless, odorless, and tasteless gas that is approximately

three times heavier than air.
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Radiological Data
The radiological properties of Krypton-79 and its metastable isomer, Krypton-79m, are

summarized in the tables below. This data is essential for dosimetry calculations, shielding

design, and waste management.

Table 1: General Properties of Krypton-79[1][2]

Property Value

Atomic Number (Z) 36

Mass Number (A) 79

Atomic Mass 78.9200830 ± 0.0000041 amu

Half-life (T½) 35.04 hours

Decay Constant (λ) 5.4949e-06 1/s

Specific Activity 4.242434732710 × 10¹⁶ Bq/g

Table 2: Decay Characteristics of Krypton-79[1][2]

Characteristic Value

Decay Modes β+ (Positron Emission), Electron Capture (EC)

Daughter Isotope Bromine-79 (Br-79) (100% stable)

Decay Energy 1.626 MeV

Mean Electron Energy 0.02372 MeV

Mean Photon Energy 0.2549 MeV

Table 3: Properties of Krypton-79m[3][4]
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Property Value

Half-life (T½) 50 seconds

Decay Mode Isomeric Transition (IT) to Kr-79

Decay Energy 0.1299 MeV

Gamma Ray Energy 130 keV (emitted in 27 ± 1% of disintegrations)

Radiation Safety and Handling Precautions
The primary hazards associated with Krypton-79 are external exposure to gamma and beta

radiation and internal exposure from inhalation. Adherence to the As Low As Reasonably

Achievable (ALARA) principle is critical.

General Laboratory Safety Rules[6][7][8][9]
Designated Areas: All work with Krypton-79 must be conducted in a designated and clearly

labeled radioactive materials area.

Contamination Control: Work surfaces should be covered with absorbent, plastic-backed

paper to contain potential spills.

Prohibited Activities: Eating, drinking, smoking, and the application of cosmetics are strictly

prohibited in areas where Krypton-79 is handled or stored.

Personal Protective Equipment (PPE): At a minimum, a lab coat, safety glasses, and

disposable gloves must be worn. When handling potentially high concentrations or during

transfers, double gloving is recommended.

Specific Handling Procedures for Radioactive Gases[10]
Ventilation: All operations with the potential to release Krypton-79 gas must be performed

within a certified fume hood or a glove box to ensure proper ventilation and prevent airborne

contamination.

Containment: Krypton-79 should be stored and handled in well-sealed containers. Transfers

should be conducted using a closed system to minimize the risk of release.
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Pressure Monitoring: Gas cylinders containing Krypton-79 must be equipped with

appropriate regulators and pressure relief valves. Regular checks for leaks are mandatory.

Shielding
Appropriate shielding should be utilized to minimize external radiation exposure. Lead and

other high-density materials are effective for shielding the gamma radiation emitted by

Krypton-79.

Visualized Protocols and Pathways
The following diagrams illustrate key processes and logical workflows for the safe management

of Krypton-79.

Krypton-79 Decay Pathway

Krypton-79m (⁷⁹ᵐKr)
T½ = 50 s

Krypton-79 (⁷⁹Kr)
T½ = 35.04 h

 Isomeric
Transition (IT)

(100%)

Bromine-79 (⁷⁹Br)
(Stable)

 β+ / EC
(100%)

Click to download full resolution via product page

Krypton-79 radioactive decay pathway.
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Safe Handling Workflow for Krypton-79 Gas
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Workflow for safely handling Krypton-79 gas.
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Emergency Procedures
In the event of an accidental release of Krypton-79, the following procedures should be

immediately implemented to mitigate the hazard.

Minor Release (Contained within a fume hood)
Stop the Release: If possible and safe to do so, stop the flow of gas.

Containment: Ensure the fume hood sash is lowered as much as possible.

Evacuate Immediate Area: Personnel in the immediate vicinity should move to a safe

distance.

Notify: Inform the Radiation Safety Officer (RSO) or designated emergency contact.

Monitor: Use appropriate radiation detection equipment to monitor the area.

Major Release (Outside of containment)
In the case of a significant release of Krypton-79 into the laboratory, the following emergency

workflow should be followed.
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Emergency Procedure for Krypton-79 Gas Leak
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Emergency response for a Krypton-79 gas leak.
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Waste Disposal
All waste contaminated with Krypton-79, including absorbent paper, gloves, and tubing, must

be disposed of as radioactive waste in accordance with institutional and national regulations.

Due to its relatively short half-life, decay-in-storage may be a viable disposal option. Consult

with your institution's Radiation Safety Officer for specific disposal protocols.

Conclusion
The safe handling of Krypton-79 is achievable through a combination of a thorough

understanding of its properties, strict adherence to established safety protocols, and

preparedness for emergency situations. This guide provides a foundational framework for the

responsible use of Krypton-79 in a research environment. All personnel must receive specific

training on the procedures outlined in this document and their institution's radiation safety

policies before working with this radionuclide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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